Cas no 77165-61-8 (3,5,8-Trioxa-10-aza-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (R)- (9CI))

• Product Name: 3,5,8-Trioxa-10-aza-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (R)- (9CI)
• CAS No: 77165-61-8
• MF: C₃₈H₇₇N₂O₈P
• MW: 721.000353574753
• CID: 567524
• PubChem ID: 196491
• Update Time: 2025-04-19

3,5,8-Trioxa-10-aza-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5,8-Trioxa-10-aza-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (R)- (9CI)
• 1-palmitoyl-2-tridecanylcarbamyloxy-sn-glycero-3-phosphocholine
• [(2R)-3-hexadecanoyloxy-2-(tridecylcarbamoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• CM-PC
• DTXSID50227927
• 3,5,8-Trioxa-10-aza-4-phosphatricosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-(((1-oxohexadecyl)oxy)methyl)-, hydroxide, inner salt, 4-oxide, (R)-
• 77165-61-8

• Inchi： 1S/C38H77N2O8P/c1-6-8-10-12-14-16-18-19-20-22-24-26-28-30-37(41)45-34-36(35-47-49(43,44)46-33-32-40(3,4)5)48-38(42)39-31-29-27-25-23-21-17-15-13-11-9-7-2/h36H,6-35H2,1-5H3,(H-,39,42,43,44)/t36-/m1/s1
• InChI Key： GQKSATUESVKNGK-PSXMRANNSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(NCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 720.542
• Monoisotopic Mass: 720.542
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 38
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 136.52000
• LogP: 10.89910